1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea

• IUPAC Name: 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C18H18BrN3S/c1-12-15(16-7-2-3-8-17(16)21-12)9-10-20-18(23)22-14-6-4-5-13(19)11-14/h2-8,11,21H,9-10H2,1H3,(H2,20,22,23)
• InChI Key: XXRNKKWCWGMCJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCNC(=S)NC3=CC(=CC=C3)Br
• Molecular Formula: C18H18BrN3S
• Molecular Weight: 388.3 g/mol

Description

1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea is a compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is a thiourea derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea is not fully understood. However, studies have suggested that the compound may exert its therapeutic effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea can induce apoptosis in cancer cells. The compound has also been reported to inhibit the growth of various fungi and bacteria. In addition, the compound has shown potential as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea in lab experiments is its ability to exhibit multiple therapeutic effects. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea. These include developing more efficient synthesis methods, investigating the compound's mechanism of action, exploring its potential as a therapeutic agent for other diseases, and conducting preclinical and clinical trials to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea is a compound that has shown potential as a therapeutic agent for various diseases. Its multiple therapeutic effects make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea has been reported using various methods. One of the most common methods involves the reaction of 3-bromoaniline with 2-(2-methyl-1H-indol-3-yl)ethylisothiocyanate in the presence of a base such as triethylamine. The reaction yields the desired compound in good yields.

Scientific Research Applications

1-(3-bromophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antifungal, and antimicrobial activities. The compound has also shown potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.